Cas no 96699-87-5 (2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide)

• Product Name: 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide
• CAS No: 96699-87-5
• MF: C₈H₁₁N₅S
• MW: 209.271438837051
• CID: 2858532
• Update Time: 2025-05-20

2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-pyridyl]ethylidene]hydrazinecarbothiohydrazide
• 3-amino-1-[(Z)-[1-(pyridin-2-yl)ethylidene]amino]thiourea
• 1-amino-3-[(Z)-1-pyridin-2-ylethylideneamino]thiourea
• N''-[(Z)-1-(2-Pyridinyl)ethylidene]thiocarbonohydrazide #
• 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide

• Inchi： 1S/C8H11N5S/c1-6(12-13-8(14)11-9)7-4-2-3-5-10-7/h2-5H,9H2,1H3,(H2,11,13,14)/b12-6-
• InChI Key： XAHYPRWKUUNOHD-SDQBBNPISA-N
• SMILES： S=C(NN)N/N=C(/C)\C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 0.4
• Topological Polar Surface Area: 107

Additional information on 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide

2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide: A Comprehensive Overview

The compound with CAS No. 96699-87-5, known as 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science.

The chemical structure of 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide is notable for its combination of a pyridine ring and hydrazine derivatives. The pyridine moiety, a six-membered aromatic ring with one nitrogen atom, contributes to the molecule's stability and reactivity. The hydrazinecarbothiohydrazide portion introduces sulfur into the structure, which can enhance its biological activity and chemical versatility.

Recent studies have explored the synthesis of this compound, focusing on optimizing reaction conditions to improve yield and purity. Researchers have employed various methodologies, including condensation reactions and coupling techniques, to synthesize 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide efficiently. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits potential as an antitumor agent, with studies indicating its ability to inhibit cancer cell proliferation. Additionally, research has highlighted its role as a neuroprotective agent, offering protection against oxidative stress and neurodegenerative diseases.

The application of 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide extends beyond pharmacology into material science. Its sulfur-containing groups make it a candidate for use in the development of novel materials with enhanced thermal stability and mechanical properties. Recent investigations have explored its potential as a precursor for advanced polymers and composites.

Looking ahead, the future of 2-[1-[2-Pyridyl]ethylidene]hydrazinecarbothiohydrazide is bright, with ongoing research focusing on its optimization for specific applications. Scientists are also exploring its potential as a building block for more complex molecules with tailored functionalities.